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Compound of Interest

Compound Name: N-Desmethyl-loperamide

Cat. No.: B15618084

Essential Safety and Handling Guide for N-
Desmethyl-loperamide

This document provides immediate, essential safety, handling, and disposal information for
researchers, scientists, and drug development professionals working with N-Desmethyl-
loperamide. The following procedural guidance is designed to ensure a safe laboratory
environment and operational integrity.

Hazard Identification and GHS Classification

N-Desmethyl-loperamide is a metabolite of Loperamide and should be handled with caution.
It is classified as acutely toxic if ingested and is suspected of causing reproductive harm.[1]

GHS ) ) Hazard
Hazard Class o Pictogram Signal Word

Classification Statement
Acute Toxicity, H301: Toxic if

Category 3 Danger
Oral swallowed.[1]

H361: Suspected
Reproductive of damaging
o Category 2 Y Danger N
Toxicity fertility or the

unborn child.[1]
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Data sourced from the Safety Data Sheet for N-Didesmethyl Loperamide.[1]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to minimize exposure.[2]
All PPE should be used in accordance with the OSHA PPE standard (29 CFR 1910.132).[3]

Protection Type

Equipment Specification

Guidelines and Standards

Eye and Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.

Must conform to EN 166 (EU)
or be NIOSH (US) approved.

[4]

Hand Protection

Chemical-impermeable gloves
(e.g., powder-free nitrile
gloves).[3][4]

Inspect gloves prior to use.[4]
Double gloving is
recommended.[2] Must satisfy
EU Directive 89/686/EEC and
EN 374.[4]

Body Protection

Fire/flame resistant,
impervious, and low-
permeability lab coat or gown
with a solid front, long sleeves,
and tight-fitting cuffs.[2][4]

Protective clothing should
cover any exposed skin on the

arms or wrists.[2][3]

Respiratory Protection

Use in a chemical fume hood.
If ventilation is inadequate,
dust is formed, or exposure
limits are exceeded, use a full-
face respirator with an
appropriate cartridge or a self-
contained breathing apparatus
(SCBA).[4][5][6]

A comprehensive respiratory
protection program should
follow OSHA's Respiratory
Protection Standard (29 CFR
1910.134).[3]

Operational and Disposal Plans
Operational Plan: Step-by-Step Handling Procedures

Adherence to good industrial hygiene and safety practices is essential.[4]
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e Preparation and Engineering Controls:

o

Work exclusively in a designated restricted area with controlled access.[2]

[¢]

Ensure a chemical fume hood is operational and provides adequate ventilation.[5][7]

[¢]

Verify that a safety shower and an accessible eye wash station are available and
unobstructed.[7]

o

Prohibit eating, drinking, smoking, or applying cosmetics in the handling area.[2][8]

» Handling the Compound:

o

Don all required PPE as specified in the table above.

[¢]

Handle the substance carefully to avoid the formation of dust and aerosols.[4][5]

[e]

If weighing the solid, do so within the fume hood or a ventilated balance enclosure.

[e]

Use non-sparking tools to prevent ignition sources.[4]

o

Avoid all direct contact with skin and eyes.[4]
e Post-Handling and Decontamination:

o Thoroughly wash hands and any exposed skin with soap and water after handling is
complete.[5]

o Decontaminate all surfaces and equipment used during the procedure.

o Remove contaminated PPE carefully, avoiding cross-contamination. Outer gloves should
be removed and disposed of in a sealed container immediately after the task.[2]

e Storage:
o Store the compound in a tightly closed, properly labeled container.[4]

o Keep the container in a dry, cool, and well-ventilated place.[4]
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o Store in a locked-up, secure area.[5][8]

o Store away from incompatible materials such as strong acids, alkalis, and oxidizing
agents.[7]

Disposal Plan: Waste Management

e Chemical Waste:

o All N-Desmethyl-loperamide waste and adhered or collected material should be
considered hazardous.[4]

o Dispose of contents and containers at an approved waste disposal plant.[5]
o Do not allow the chemical to enter drains, sewers, or water courses.[4][8]
o Contaminated Materials:

o Used PPE, empty containers, and other contaminated materials must be disposed of as
hazardous waste.

o Empty containers retain product residue and can be hazardous; do not reuse them.[9]
o Package all waste in appropriately labeled, sealed containers for disposal.[10]
Emergency Procedures
Spill Response

e Immediate Action: Evacuate non-essential personnel from the spill area and ensure
adequate ventilation.[4][5]

o Protection: Wear full PPE, including respiratory protection, before entering the spill area.[4]

o Containment: Prevent further leakage or spillage if it is safe to do so.[4] Avoid generating
dust.[5]

o Clean-up: Carefully sweep or shovel the spilled solid material into a suitable, labeled
container for disposal.[5] Clean the spill area thoroughly.
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o Disposal: Dispose of the collected waste as per the disposal plan.

First Aid Measures

Exposure Route First Aid Instructions

IF SWALLOWED: Immediately call a POISON
Ingestion CENTER or doctor/physician.[1][8] Do NOT

induce vomiting.[5] Rinse mouth with water.[7]

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, removing contact lenses if

present.[5][7] Seek immediate medical advice.

Take off immediately all contaminated clothing.

) Wash skin with plenty of soap and water for at
Skin Contact ] ] o
least 15 minutes.[5] Seek medical attention if

irritation persists.

Move the person to fresh air.[5] If breathing is
Inhalation difficult or irregular, provide artificial respiration

and seek immediate medical attention.

Quantitative Data and Experimental Protocols
Physicochemical Properties

Property Value Source
CAS Number 66164-06-5 [1][4]
Molecular Formula C28H31CIN202 [11]
Molecular Weight 463.0 g/mol [11]

Toxicological Data
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Endpoint

Value

Notes

Acute Oral Toxicity

Classified as Category 3: Toxic

if swallowed.[1]

Specific LDso data for N-
Desmethyl-loperamide is not
available.[4] For the parent
compound, Loperamide HCI,
the oral LDso in rats is 185

mg/kg.

Occupational Exposure Limits
(OEL)

No data available.

No specific OEL has been
established.[6][7] Exposure
should be minimized and kept
as low as reasonably

achievable.

Experimental Protocols

Detailed experimental protocols for the cited toxicological classifications are not provided in

publicly available Safety Data Sheets. The classifications are based on results from studies that

are not detailed in these documents.

Visual Workflow Diagram

The following diagram outlines the safe handling workflow for N-Desmethyl-loperamide, from

initial preparation to final disposal.

© 2025 BenchChem. All rights reserved.

6/9

Tech Support


https://www.lgcstandards.com/medias/?context=bWFzdGVyfHJvb3R8MzIyMDI2fGFwcGxpY2F0aW9uL3BkZnxhR0pqTDJnNFlpOHhNRGs0TXpJME5UUTNPVGsyTmd8OGE5M2MxMDNkNDc4OWY1YjdkYjcxYTVkZGY0OTEyMjA4YmZiMjllNmI2ZDA1NTk5NjI5Nzk5ZGUyZmY5YmY5Yw
https://www.targetmol.com/attachment/sds/157838974071603256/T83899
https://datasheets.scbt.com/sc-203116.pdf
https://file.medchemexpress.com/batch_PDF/HY-B0418A/Loperamide-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b15618084?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

4 1. Preparation Phase )

Secure Restricted Area

:

Verify Engineering Controls
(Fume Hood, Eyewash)

:

Don Required PPE
(Gloves, Gown, Goggles)

2. Handlihg Phase

Handle Compound in Fume Hood
(Minimize Dust/Aerosols)

4 3. Post-Handling Phase )

Decontaminate Surfaces
& Equipment

Emergency Path

Remove & Segregate PPE

Wash Hands Thoroughly

- S N _C

Execute Spill Response Protocol

=

-z

A/ T

Dispose as Hazardous Waste

Store in Secure, Ventilated Area (Follow Regulations)

Click to download full resolution via product page

Caption: Safe Handling Workflow for N-Desmethyl-loperamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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